1-[(4-Methylbenzene-1-sulfonyl)methyl]-2-nitrobenzene

• CAS No.: 61081-33-2
• Molecular Formula: C14H13NO4S
• Molecular Weight: 291.32 g/mol
• IUPAC Name: 1-[(4-methylphenyl)sulfonylmethyl]-2-nitrobenzene
• InChI: InChI=1S/C14H13NO4S/c1-11-6-8-13(9-7-11)20(18,19)10-12-4-2-3-5-14(12)15(16)17/h2-9H,10H2,1H3
• InChI Key: BWYDZVLZWDHJOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2=CC=CC=C2[N+](=O)[O-]

Description

1-[(4-Methylbenzene-1-sulfonyl)methyl]-2-nitrobenzene is an organic compound that features a benzene ring substituted with a nitro group and a sulfonylmethyl group

Preparation Methods

The synthesis of 1-[(4-Methylbenzene-1-sulfonyl)methyl]-2-nitrobenzene typically involves electrophilic aromatic substitution reactions. The process generally starts with the nitration of toluene to introduce the nitro group, followed by sulfonylation to attach the sulfonylmethyl group. The reaction conditions often require the use of strong acids and bases, as well as specific catalysts to facilitate the reactions .

Industrial production methods may involve multi-step synthesis processes, where each step is carefully controlled to ensure high yield and purity of the final product. The use of advanced techniques such as chromatography and spectroscopy is common to monitor the progress of the reactions and to purify the compound .

Chemical Reactions Analysis

1-[(4-Methylbenzene-1-sulfonyl)methyl]-2-nitrobenzene undergoes various types of chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group under specific conditions.

Reduction: The sulfonyl group can be reduced to a thiol group.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro or sulfonyl groups are replaced by other functional groups.

Common reagents used in these reactions include strong acids like sulfuric acid, reducing agents like hydrogen gas or metal hydrides, and nucleophiles such as amines or alcohols. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

1-[(4-Methylbenzene-1-sulfonyl)methyl]-2-nitrobenzene has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism by which 1-[(4-Methylbenzene-1-sulfonyl)methyl]-2-nitrobenzene exerts its effects involves the interaction of its functional groups with specific molecular targets. The nitro group can participate in redox reactions, while the sulfonyl group can form strong bonds with nucleophiles. These interactions can affect various biochemical pathways and processes, making the compound useful in both research and industrial applications .

Comparison with Similar Compounds

Similar compounds to 1-[(4-Methylbenzene-1-sulfonyl)methyl]-2-nitrobenzene include:

4-Methylbenzene-1-sulfonyl chloride: Used in similar applications but lacks the nitro group.

1-Methyl-4-(methylsulfonyl)-benzene: Similar structure but different functional groups.

4-Methylbenzene-1-sulfonic acid: Another related compound with different reactivity and applications .